N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide

• IUPAC Name: N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide
• InChI: InChI=1S/C15H23NO3/c1-4-11(5-2)14(18)9-16-15(19)12-6-7-13(17)10(3)8-12/h6-8,11,14,17-18H,4-5,9H2,1-3H3,(H,16,19)
• InChI Key: CTJJJZGXNRGLAO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(CNC(=O)C1=CC(=C(C=C1)O)C)O
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide, also known as AM679, is a synthetic compound that belongs to a class of molecules called cannabinoid receptor agonists. It was first synthesized in the early 1990s and has since been studied for its potential use in the treatment of various medical conditions.

Mechanism of Action

N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide works by binding to and activating cannabinoid receptors in the body. These receptors are found throughout the body, including in the brain, immune system, and peripheral tissues. When activated, they can modulate various physiological processes, including pain sensation, inflammation, and neuronal function.
Biochemical and Physiological Effects:
N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide has been shown to have several biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of these conditions. Additionally, it has been shown to protect against neuronal damage in animal models of neurodegenerative diseases. These effects are thought to be mediated by the activation of cannabinoid receptors in the body.

Advantages and Limitations for Lab Experiments

N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. Additionally, it has been extensively studied in animal models, which means that there is a large body of literature on its effects and mechanisms of action. However, there are also limitations to using N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide in lab experiments. It has not been extensively studied in humans, which means that its safety and efficacy in humans is not well-established. Additionally, it may have off-target effects that could complicate interpretation of experimental results.

Future Directions

There are several future directions for research on N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide. One area of research is to further elucidate its mechanism of action and its effects on various physiological processes. Additionally, there is a need for more studies on its safety and efficacy in humans. Finally, there is a need for studies on the potential use of N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide in the treatment of various medical conditions, including pain, inflammation, and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide involves several steps, starting with the reaction of 4-hydroxy-3-methylbenzoic acid with ethyl bromide to form ethyl 4-hydroxy-3-methylbenzoate. This intermediate is then reacted with 3-ethyl-2-hydroxypentylamine to form N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-(3-ethyl-2-hydroxypentyl)-4-hydroxy-3-methylbenzamide has been studied for its potential use in the treatment of various medical conditions, including pain, inflammation, and neurodegenerative diseases. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. Additionally, it has been shown to protect against neurodegeneration in animal models of Parkinson's disease and Huntington's disease.